BT18

• Molecular Formula: C30H31F4N3O6S
• Molecular Weight: 637.6 g/mol
• InChI: InChI=1S/C30H31F4N3O6S/c1-41-26-7-5-22(44(39,40)37-9-8-19-14-27(42-2)28(43-3)15-20(19)18-37)17-25(26)35-10-12-36(13-11-35)29(38)23-6-4-21(31)16-24(23)30(32,33)34/h4-7,14-17H,8-13,18H2,1-3H3
• InChIKey: QVIIZVVDZZHGCB-UHFFFAOYSA-N

Standard GDNF protein ligands suffer from poor physicochemical properties and pleiotropic effects. BT18 (CAS 924811-53-0) is a drug-like, small-molecule allosteric agonist of the GFRα1-RET complex, designed to overcome these limitations. • In Vivo Validation: Alleviates pain and restores DRG neurons in rat neuropathy models (differentiated from XIB4035). • High Affinity: ΔGbind = -9.8 kcal/mol (GFRα1) and -7.5 kcal/mol (RetA). • Selective Tool: Activates RET signaling (AKT/ERK1/2) without confounding protein-based ligand effects.

BT18 Small Molecule GDNF Mimetic: RET Signaling Agonist for Neurological Research

BT18 (CAS 924811-53-0) is a synthetic small-molecule agonist designed to functionally mimic the neurotrophic effects of glial cell line-derived neurotrophic factor (GDNF). It acts as an allosteric modulator, binding to the GDNF family receptor GFRα1 and the RET receptor tyrosine kinase RetA to activate downstream signaling cascades [1]. Unlike large protein-based GDNF ligands, BT18 possesses drug-like physicochemical properties with a molecular weight of 637.64 g/mol and the formula C30H31F4N3O6S, making it a more tractable chemical probe for in vitro and in vivo neurological disease research .

Target

GFRα1-RET receptor tyrosine kinase complex

Mechanism

Allosteric modulator with reported GDNF-mimetic activity

Use Context

Small-molecule probe for neurological pathway studies (in vitro/in vivo)

• [1] Bespalov, M., et al. (2016). Novel agonist of GDNF family ligand receptor RET for the treatment of experimental neuropathy. BioRxiv, 061820. View Source

BT18 Procurement Rationale: Why Generic GDNF Mimetics or RET Agonists Are Not Interchangeable

In the field of RET signaling, small-molecule agonists exhibit significant functional divergence despite targeting the same receptor complex. The specific binding mode, potency, and downstream signaling bias of a compound are dictated by subtle structural variations that influence its interaction with the GFRα1-RET interface or allosteric sites [1]. For example, while both BT18 and its precursor BT13 are RET agonists, computational modeling reveals distinct binding energetics that can translate into differential efficacy in cellular and in vivo models. Similarly, earlier-generation agonists like XIB4035 lack the demonstrated in vivo efficacy of BT18, and next-generation compounds like BT44 may present different selectivity profiles. Therefore, substituting BT18 with a generic RET agonist or another GDNF mimetic without rigorous comparative data risks experimental inconsistency, negating the ability to reproduce specific findings on neuronal restoration and pain alleviation [2].

BT13 (structural analog)

Binding energetics differ at GFRα1 allosteric site; pathway activation profile may shift.

XIB4035 (earlier agonist)

No reported in vivo neuropathic pain model response; limits direct substitution for in vivo studies.

BT44 (next-generation analog)

Potential selectivity differences; endpoint responses may not transfer.

• [1] Ivanova, L., et al. (2018). Molecular Dynamics Simulations of the Interactions between Glial Cell Line-Derived Neurotrophic Factor Family Receptor GFRα1 and Small-Molecule Ligands. ACS Omega, 3(9), 11407–11414. View Source
• [2] Bespalov, M., et al. (2016). Novel agonist of GDNF family ligand receptor RET for the treatment of experimental neuropathy. BioRxiv, 061820. View Source

Quantitative Differentiation of BT18: Comparative Evidence Versus Key Analogs

BT18 vs. BT13: Superior Binding Affinity at the Allosteric Site of GFRα1

BT18 demonstrates a quantifiably higher binding affinity for the allosteric site on GFRα1 compared to its structural analog BT13. This difference, derived from molecular dynamics simulations, suggests a stronger and potentially more stable interaction with the receptor complex, which may underpin its distinct biological activity profile [1].

Binding at GFRα1

Head-to-head

ΔGbind: -9.8 kcal/mol (BT18) ΔGbind: -7.9 kcal/mol (BT13)

Supports more favorable allosteric interaction at GFRα1

Molecular docking and MD simulations; conditions provided

Evidence Dimension	Calculated Binding Free Energy (ΔGbind) at GFRα1 Allosteric Site
Target Compound Data	ΔGbind = -9.8 kcal/mol
Comparator Or Baseline	BT13: ΔGbind = -7.9 kcal/mol
Quantified Difference	1.9 kcal/mol (more favorable binding for BT18)
Conditions	Molecular docking and MD simulations on GDNF–GFRα1–RetA complex (PDB: 4UX8)

Why This Matters

The 1.9 kcal/mol difference in ΔGbind represents a substantial increase in binding affinity, which can correlate with improved potency and a distinct pharmacological profile, making BT18 a non-substitutable chemical probe for studies requiring robust RET pathway activation.

• [1] Ivanova, L., et al. (2018). Molecular Dynamics Simulations of the Interactions between Glial Cell Line-Derived Neurotrophic Factor Family Receptor GFRα1 and Small-Molecule Ligands. ACS Omega, 3(9), 11407–11414. Figure 3. View Source

BT18 vs. BT13: Enhanced Binding Affinity at the RetA Interface

Beyond the allosteric site, BT18 also shows more favorable binding at the RetA interface with GFRα1 (region B) when compared head-to-head with BT13. This suggests a potential for BT18 to more effectively promote the formation or stabilization of the active RET signaling complex [1].

Binding at RetA interface

Head-to-head

ΔGbind: -7.5 kcal/mol (BT18) ΔGbind: -6.7 kcal/mol (BT13)

Indicates enhanced RET complex stabilization potential

MD simulations; complex assembly context

Evidence Dimension	Calculated Binding Free Energy (ΔGbind) at RetA-GFRα1 Interface
Target Compound Data	ΔGbind = -7.5 kcal/mol
Comparator Or Baseline	BT13: ΔGbind = -6.7 kcal/mol
Quantified Difference	0.8 kcal/mol (more favorable binding for BT18)
Conditions	Molecular docking and MD simulations on GDNF–GFRα1–RetA complex (PDB: 4UX8)

Why This Matters

The 0.8 kcal/mol improvement in binding energy at the RetA interface provides a second, independent line of evidence for BT18's enhanced interaction with the RET receptor system, reinforcing its non-interchangeability with BT13 for assays centered on RET complex assembly.

• [1] Ivanova, L., et al. (2018). Molecular Dynamics Simulations of the Interactions between Glial Cell Line-Derived Neurotrophic Factor Family Receptor GFRα1 and Small-Molecule Ligands. ACS Omega, 3(9), 11407–11414. Figure 3. View Source

BT18 vs. XIB4035: Confirmed In Vivo Efficacy in Neuropathic Pain Models

BT18 has demonstrated significant in vivo efficacy in rat models of neuropathic pain, a key differentiator from earlier-generation GFRα1 agonists like XIB4035, which have not been reported to show such activity. BT18 treatment alleviated pain symptoms and restored damaged dorsal root ganglion (DRG) neurons [1].

In vivo pain model

Class-level inference

BT18: Reported pain reduction and DRG neuronal restoration in rat model XIB4035: No reported in vivo model response

Supports in vivo neuropathic pain model-response context

Rat spinal nerve ligation model; XIB4035 not tested in same model

Evidence Dimension	In Vivo Efficacy in Neuropathic Pain
Target Compound Data	Alleviates pain and restores damaged DRG neurons in rat models
Comparator Or Baseline	XIB4035: No reported in vivo efficacy in neuropathy models; function described as positive modulator in vitro [2]
Quantified Difference	Qualitative (In vivo active vs. not reported)
Conditions	Rat models of neuropathic pain (spinal nerve ligation)

Why This Matters

For researchers requiring a validated in vivo chemical probe for neuropathic pain studies, BT18 offers a demonstrated functional outcome that is absent in earlier analogs like XIB4035, thereby justifying its selection for preclinical disease modeling.

• [1] Bespalov, M., et al. (2016). Novel agonist of GDNF family ligand receptor RET for the treatment of experimental neuropathy. BioRxiv, 061820. View Source
• [2] Tokugawa, K., et al. (2003). XIB4035, a novel nonpeptidyl small molecule agonist for GFRalpha-1. Neurochemistry International, 42(1), 81-86. View Source

BT18 Application Scenarios: Validated Research Use Cases Based on Comparative Data

In Vivo Modeling of Neuropathic Pain and Neuronal Restoration

BT18 is the preferred chemical probe for in vivo studies of neuropathic pain where a small-molecule RET agonist is required. Unlike earlier GFRα1 agonists like XIB4035, BT18 has been shown to alleviate pain and restore damaged dorsal root ganglion (DRG) neurons in rat models of neuropathy [2]. This validated in vivo activity makes it a critical tool for preclinical research on pain mechanisms and the development of disease-modifying therapies.

Computational Chemistry and Structure-Activity Relationship (SAR) Studies

BT18 serves as a superior reference ligand for computational studies of the GDNF-GFRα1-RET complex. Its quantifiably higher binding affinity at the allosteric site (ΔGbind = -9.8 kcal/mol) and the RetA interface (ΔGbind = -7.5 kcal/mol) compared to BT13 [2] provides a stronger baseline for molecular docking and dynamics simulations aimed at identifying or designing novel allosteric RET modulators.

Selective Activation of GFL Receptors in Cellular Signaling Assays

For cellular assays requiring selective activation of GDNF family ligand (GFL) receptors, BT18 is the reagent of choice. Its reported ability to selectively activate GFL receptors [2] offers a specific pharmacological tool to dissect RET-mediated signaling pathways (e.g., AKT and ERK1/2 activation) without the confounding pleiotropic effects associated with larger protein ligands or less selective analogs.

Application

Selection Property

Validation Focus

In vivo neuropathic pain model studies

RET signaling activation in rodent pain models

Pain endpoint response and DRG neuronal integrity

Computational chemistry and SAR studies

Binding free energies at GFRα1 and RetA sites

Molecular docking and binding energy calculations

Cellular signaling assays for GFL receptors

Selective GFRα1-RET pathway activation

AKT and ERK1/2 phosphorylation readouts

• [1] Bespalov, M., et al. (2016). Novel agonist of GDNF family ligand receptor RET for the treatment of experimental neuropathy. BioRxiv, 061820. View Source
• [2] Ivanova, L., et al. (2018). Molecular Dynamics Simulations of the Interactions between Glial Cell Line-Derived Neurotrophic Factor Family Receptor GFRα1 and Small-Molecule Ligands. ACS Omega, 3(9), 11407–11414. Figure 3. View Source